Cas no 84832-01-9 (Methyl 2,6-difluoro-3-nitrobenzoate)

Methyl 2,6-difluoro-3-nitrobenzoate structure
84832-01-9 structure
Product Name:Methyl 2,6-difluoro-3-nitrobenzoate
CAS No:84832-01-9
MF:C8H5F2NO4
MW:217.126409292221
MDL:MFCD07368850
CID:707545
PubChem ID:43449035
Update Time:2024-10-26

Methyl 2,6-difluoro-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2,6-difluoro-3-nitrobenzoate
    • Benzoic acid,2,6-difluoro-3-nitro-, methyl ester
    • 2,6-Difluoro-3-nitrobenzoic Acid Methyl Ester
    • Benzoic acid, 2,6-difluoro-3-nitro-, methyl ester
    • CIHHBTMZOLRCRL-UHFFFAOYSA-N
    • Methyl2,6-difluoro-3-nitrobenzoate
    • BCP27289
    • KM2233
    • CM12685
    • SY022980
    • AB0043848
    • AB1009200
    • ST24
    • Methyl 2 pound not6-Difluoro-3-nitrobenzoate
    • AC-26957
    • methyl 2,6-difluoro-3-nitro-benzoate
    • methyl 2,6-difluoro-3-nitrobenzoate;2,6-difluoro-3-nitrobenzoic acid methyl ester;
    • M2749
    • ALBB-032662
    • SCHEMBL914504
    • EN300-183699
    • DA-02402
    • AKOS009486805
    • AS-19929
    • MFCD07368850
    • CS-0038444
    • 84832-01-9
    • DTXSID90656055
    • MDL： MFCD07368850
    • Inchi： 1S/C8H5F2NO4/c1-15-8(12)6-4(9)2-3-5(7(6)10)11(13)14/h2-3H,1H3
    • InChI Key： CIHHBTMZOLRCRL-UHFFFAOYSA-N
    • SMILES： O=C(C1C(F)=C([N+](=O)[O-])C=CC=1F)OC

Computed Properties

  • Exact Mass: 217.01900
  • Monoisotopic Mass: 217.019
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.1
  • XLogP3: 1.8

Experimental Properties

  • Color/Form: No data available
  • Density: 1.471±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 59.0 to 63.0 deg-C
  • Boiling Point: 151°C/9mmHg(lit.)
  • Flash Point: 146.3±27.9 °C
  • Solubility: Very slightly soluble (0.22 g/l) (25 º C),
  • PSA: 72.12000
  • LogP: 2.18280

Methyl 2,6-difluoro-3-nitrobenzoate Security Information

Methyl 2,6-difluoro-3-nitrobenzoate Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Methyl 2,6-difluoro-3-nitrobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM160789-10g
Methyl 2,6-difluoro-3-nitrobenzoate
 84832-01-9 95%
10g
 $128 2021-06-16
Chemenu
CM160789-25g
Methyl 2,6-difluoro-3-nitrobenzoate
 84832-01-9 95%
25g
 $224 2021-06-16
Chemenu
CM160789-100g
Methyl 2,6-difluoro-3-nitrobenzoate
 84832-01-9 95%
100g
 $561 2021-06-16
Fluorochem
211001-1g
Methyl 2,6-difluoro-3-nitrobenzoate
 84832-01-9 95%
1g
 ￡16.00 2022-03-01
Fluorochem
211001-5g
Methyl 2,6-difluoro-3-nitrobenzoate
 84832-01-9 95%
5g
 ￡38.00 2022-03-01
Fluorochem
211001-10g
Methyl 2,6-difluoro-3-nitrobenzoate
 84832-01-9 95%
10g
 ￡60.00 2022-03-01
Fluorochem
211001-25g
Methyl 2,6-difluoro-3-nitrobenzoate
 84832-01-9 95%
25g
 ￡106.00 2022-03-01
TRC
M239015-2.5g
Methyl 2,6-difluoro-3-nitrobenzoate
 84832-01-9
2.5g
 $ 135.00 2022-06-02
TRC
M239015-5g
Methyl 2,6-difluoro-3-nitrobenzoate
 84832-01-9
5g
 $ 235.00 2022-06-02
TRC
M239015-10g
Methyl 2,6-difluoro-3-nitrobenzoate
 84832-01-9
10g
 $ 375.00 2022-06-02

Methyl 2,6-difluoro-3-nitrobenzoate Production Method

Production Method 1

13671-00-6 13671-00-6
84832-01-9 84832-01-9
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Fuming nitric acid
Reference
Descriptive photochemistry of polyfluorinated azide derivatives of methyl benzoate
Soundararajan, N.; Platz, Matthew S., Journal of Organic Chemistry, 1990, 55(7), 2034-44

Production Method 2

83141-10-0 83141-10-0
84832-01-9 84832-01-9
Reaction Conditions
1.1 Reagents: Trimethylsilyldiazomethane Solvents: Methanol ,  Hexane ;  cooled; 2 h, 22 °C
Reference
Pyrazolopyridine Inhibitors of B-RafV600E. Part 1: The Development of Selective, Orally Bioavailable, and Efficacious Inhibitors
Wenglowsky, Steve; Ren, Li; Ahrendt, Kateri A.; Laird, Ellen R.; Aliagas, Ignacio; et al, ACS Medicinal Chemistry Letters, 2011, 2(5), 342-347

Production Method 3

83141-10-0 83141-10-0
84832-01-9 84832-01-9
Reaction Conditions
1.1 Reagents: Oxalyl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane ;  rt
1.2 5 min, rt
Reference
From off-to on-target: New BRAF-inhibitor-template-derived compounds selectively targeting mitogen activated protein kinase kinase 4 (MKK4)
Kloevekorn, Philip; Pfaffenrot, Bent; Juchum, Michael; Selig, Roland ; Albrecht, Wolfgang ; et al, European Journal of Medicinal Chemistry, 2021, 210,

Production Method 4

13671-00-6 13671-00-6
84832-01-9 84832-01-9
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Nitric acid Solvents: Water ;  0 °C; 1 h, 0 °C
1.2 Solvents: Water ;  cooled
Reference
Synthesis of 2,6-difluoro-N-(3-[11C]methoxy-1H-pyrazolo[3,4-b]pyridine-5-yl)-3-(propylsulfonamido)benzamide as a new potential PET agent for imaging of B-RafV600E in cancers
Wang, Min; Gao, Mingzhang; Miller, Kathy D.; Zheng, Qi-Huang, Bioorganic & Medicinal Chemistry Letters, 2013, 23(4), 1017-1021

Production Method 5

83141-10-0 83141-10-0
84832-01-9 84832-01-9
Reaction Conditions
1.1 Reagents: Oxalyl chloride Solvents: Dimethylformamide ,  Dichloromethane ;  rt
1.2 rt; overnight, rt
1.3 Reagents: Sodium bicarbonate Solvents: Water
Reference
Scaffold modified Vemurafenib analogues as highly selective mitogen activated protein kinase kinase 4 (MKK4) inhibitors
Juchum, Michael; Pfaffenrot, Bent; Kloevekorn, Philip; Selig, Roland; Albrecht, Wolfgang; et al, European Journal of Medicinal Chemistry, 2022, 240,

Methyl 2,6-difluoro-3-nitrobenzoate Raw materials

Methyl 2,6-difluoro-3-nitrobenzoate Preparation Products

Methyl 2,6-difluoro-3-nitrobenzoate Related Literature

Related Categories

84832-01-9 (Methyl 2,6-difluoro-3-nitrobenzoate) Related Products

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk